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Compound of Interest

Compound Name: alpha-L-fucopyranose

Cat. No.: B10759771

Introduction

L-Fucose (6-deoxy-L-galactose) is a crucial deoxyhexose sugar integral to a myriad of
biological processes. It is a terminal monosaccharide found on N- and O-linked glycans of
glycoproteins and glycolipids.[1][2] Its presence is critical for cell-cell recognition, immune
responses, inflammation, and signal transduction.[2][3] In the context of drug development, L-
fucose is of paramount importance, particularly in the manufacturing of therapeutic proteins like
monoclonal antibodies (mAbs), where the fucosylation status of N-linked glycans directly
modulates antibody-dependent cell-mediated cytotoxicity (ADCC).[2] Furthermore, fucosylated
structures are implicated in cancer progression and metastasis, making them targets for novel
therapeutic strategies.[4][5]

While L-fucose can be extracted from natural sources like brown algae, the process is often
costly and yields can be inconsistent.[6][7] Chemical and enzymatic synthesis from abundant,
inexpensive monosaccharides presents a more viable and scalable alternative. This document
provides detailed protocols for the chemical synthesis of a-L-fucose starting from D-glucose, an
inexpensive and readily available precursor.

Synthesis Pathway Overview: From D-Glucose to L-
Fucose

The conversion of a D-series sugar to an L-series sugar is a significant stereochemical
challenge. The core of the synthesis from D-glucose to L-fucose involves a key inversion of the
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stereocenter at the C-5 position. The chemical pathway detailed below is a multi-step process
involving protection, activation, elimination, and stereoselective reduction to achieve this
transformation. An overall yield of 19.3% for the final five steps has been reported for this
conversion.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fucose from D-Glucose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10759771#synthesis-of-alpha-I-fucose-from-d-
glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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